Cas no 255-37-8 (1,4-Benzodioxin)
1,4-Benzodioxin structure
Product Name:1,4-Benzodioxin
1,4-Benzodioxin Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin
- 1,4-benzodioxine
- SCHEMBL121647
- benzo-p-dioxin
- NS00122010
- 255-37-8
- WSY46NQ4T6
- Q3824999
- Benzo[1,4]dioxine
- DTXSID3021489
- AKOS006371990
- UNII-WSY46NQ4T6
-
- Inchi: 1S/C8H6O2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
- InChI Key: HPARLNRMYDSBNO-UHFFFAOYSA-N
- SMILES: O1C=COC2C=CC=CC1=2
Computed Properties
- Exact Mass: 134.03678
- Monoisotopic Mass: 134.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.201
- Boiling Point: 177.9°Cat760mmHg
- Flash Point: 62.9°C
- Refractive Index: 1.57
- PSA: 18.46
1,4-Benzodioxin Related Literature
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1. A reinvestigation of the synthesis of trans-(±)-1,2,3,4,4a,10a-hexahydro [1,4] benzodioxino[2,3-c]pyridinePanayiotis A. Procopiou,Peter C. Cherry,Martyn J. Deal,R. Brian Lamont J. Chem. Soc. Perkin Trans. 1 1994 1773
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2. New alkoxylated dibenzo[1,4]dichalcogenines as donors for low-dimensional materials: electrochemistry and cation-radical saltsLars Engman,Jonas Hellberg,Christina Ishag,Svante S?derholm J. Chem. Soc. Perkin Trans. 1 1988 2095
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Imtiaz Khan,Sumera Zaib,Aliya Ibrar Org. Chem. Front. 2020 7 3734
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Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
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5. o-Quinone methide as a common intermediate in the pyrolysis of o-hydroxybenzyl alcohol, chroman and 1,4-benzodioxinEdwin Dorrestijn,Onno J. Epema,Wibo B. van Scheppingen,Peter Mulder J. Chem. Soc. Perkin Trans. 2 1998 1173
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